Cas no 885275-22-9 (1-(2-Bromophenyl)piperazin-2-one)

• Product Name: 1-(2-Bromophenyl)piperazin-2-one
• CAS No: 885275-22-9
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• MDL: MFCD09027308
• CID: 711236
• PubChem ID: 51358515
• Update Time: 2024-10-26

1-(2-Bromophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)piperazin-2-one
• 1-(2-BROMO-PHENYL)-PIPERAZIN-2-ONE
• 1-(2-Bromophenyl)-2-piperazinone (ACI)
• CS-0312335
• SCHEMBL23064632
• 885275-22-9
• AB25790
• 1-(2-Bromophenyl)piperazin-2-one hydrochloride
• AKOS016009824
• BCP11443
• DTXSID80679995

• MDL： MFCD09027308
• Inchi： 1S/C10H11BrN2O/c11-8-3-1-2-4-9(8)13-6-5-12-7-10(13)14/h1-4,12H,5-7H2
• InChI Key： OHSOSFQRIWWQQV-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C1C(Br)=CC=CC=1

Computed Properties

• Exact Mass: 254.00500
• Monoisotopic Mass: 254.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• PSA: 32.34000
• LogP: 1.77910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines